Cas no 2228705-97-1 (7-(hydrazinylmethyl)-1H-indole)

• Product Name: 7-(hydrazinylmethyl)-1H-indole
• CAS No: 2228705-97-1
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 6541461
• PubChem ID: 153693771
• Update Time: 2025-07-18

7-(hydrazinylmethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-(hydrazinylmethyl)-1H-indole
• 2228705-97-1
• EN300-1771630

• Inchi： 1S/C9H11N3/c10-12-6-8-3-1-2-7-4-5-11-9(7)8/h1-5,11-12H,6,10H2
• InChI Key： RPNTVNRTVRAUOO-UHFFFAOYSA-N
• SMILES： N1C=CC2=CC=CC(CNN)=C12

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.8Ų

Additional information on 7-(hydrazinylmethyl)-1H-indole

Introduction to 7-(Hydrazinylmethyl)-1H-Indole (CAS No. 2228705-97-1)

7-(Hydrazinylmethyl)-1H-indole, with the CAS number 2228705-97-1, is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles, which are widely studied for their diverse biological activities and potential therapeutic applications. The presence of a hydrazinylmethyl group on the indole ring imparts distinctive chemical and biological properties, making it a valuable candidate for various research and development endeavors.

The molecular structure of 7-(hydrazinylmethyl)-1H-indole consists of a substituted indole core with a hydrazine moiety attached to the 7-position through a methylene bridge. This structural arrangement offers several advantages, including enhanced solubility, improved bioavailability, and the potential for forming stable complexes with metal ions. These properties make it an attractive scaffold for the design and synthesis of novel bioactive compounds.

Recent studies have highlighted the potential of 7-(hydrazinylmethyl)-1H-indole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antitumor activity against several cancer cell lines. The hydrazine functionality is known to participate in redox cycling and can generate reactive oxygen species (ROS), which can induce apoptosis in cancer cells. This mechanism of action makes 7-(hydrazinylmethyl)-1H-indole and its derivatives promising candidates for cancer therapy.

In addition to its antitumor properties, 7-(hydrazinylmethyl)-1H-indole has also been investigated for its antimicrobial activity. Studies have demonstrated that certain derivatives of this compound possess broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The ability to inhibit bacterial growth is attributed to the disruption of cell membrane integrity and interference with essential metabolic pathways. This dual functionality as an antitumor and antimicrobial agent underscores the versatility of 7-(hydrazinylmethyl)-1H-indole.

The synthesis of 7-(hydrazinylmethyl)-1H-indole can be achieved through various methods, including the reaction of 7-bromomethylindole with hydrazine hydrate. This synthetic route is efficient and scalable, making it suitable for large-scale production in both academic and industrial settings. The ease of synthesis combined with its favorable chemical properties makes it an ideal starting material for further derivatization and optimization.

In the context of drug discovery, 7-(hydrazinylmethyl)-1H-indole has been used as a lead compound for the development of novel therapeutics. Structure-activity relationship (SAR) studies have been conducted to identify key functional groups that contribute to its biological activity. These studies have led to the identification of several promising analogs with enhanced potency and selectivity. For example, modifications at the 3-position of the indole ring have been shown to significantly enhance antitumor activity while reducing toxicity.

The pharmacokinetic properties of 7-(hydrazinylmethyl)-1H-indole have also been evaluated in preclinical studies. Results indicate that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles, which are crucial for its therapeutic efficacy. Additionally, its low toxicity profile makes it a safe candidate for further clinical evaluation.

In conclusion, 7-(hydrazinylmethyl)-1H-indole (CAS No. 2228705-97-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive scaffold for the development of novel therapeutics targeting cancer and microbial infections. Ongoing research continues to uncover new applications and optimize its properties, paving the way for future advancements in drug discovery and development.